Cas no 16219-75-3 (5-Ethylidene-2-norbornene)

• Product Name: 5-Ethylidene-2-norbornene
• CAS No: 16219-75-3
• MF: C₉H₁₂
• MW: 120.191582679749
• MDL: MFCD24390166
• CID: 50370
• PubChem ID: 87569522
• Update Time: 2025-07-28

5-Ethylidene-2-norbornene Chemical and Physical Properties

Names and Identifiers

• 5-Ethylidenebicyclo[2.2.1]hept-2-ene
• ETHYLIDENE NORBORNENE
• ETHYLIDENE-2-NORBORNENE
• (5E)-5-Ethylidenebicyclo[2.2.1]hept-2-ene
• 2-Norbornene, 5-ethylidene-
• 5-Ethylidene bicyclo[2,2,1]heptene
• 5-Ethylidene-2-norbornene
• 2-ethylidenebicyclo<2.2.1>hept-5-ene
• 2-ethylidenenorbornene
• 5-ETHYLENE-2-NORBORENE
• 5-Ethylidene-2-norbornen
• 5-Ethylidene-2-norbornene,mixt. of endo- and exo-isomers,stabilized
• 5-ethylidene-5-norbornene
• 5-ethylidenenorborn-2-ene
• 5-ethylidene-norbornene
• enb
• 5-ethylidenebicyclo(2,2,1)hep-2-ene
• 5-ethylidenebicyclo(2.2.1)hept-2-ene
• 5-ethylidene-bicyclo(2.2.1)hept-2-en
• 5-Ethylidene-8,9,10-trinorborn-2-ene
• TRANS-2-ETHYLIDENE-5-NORBORNENE
• HSDB 1160
• Q4536242
• cis-5-ethylidenebicyclo[2.2.1]-2-heptene
• 5S9TQH0VUV
• NS00001047
• Q4D40UVR0R
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-, cis
• CHEMBL1427645
• CCRIS 4816
• Ethylidenenorbornene
• OJOWICOBYCXEKR-KRXBUXKQSA-N
• DTXSID601270050
• 5-Ethylidene-2-norbornene, mixture of endo and exo
• UNII-Q4D40UVR0R
• EC 240-347-7
• 5-Ethylidene-2-norbornene, mixt. of endo-and exo-isomers
• 16219-75-3
• NCGC00091668-02
• BICYCLO(2.2.1)HEPT-2-ENE, 5-ETHYLIDENE-, (5E)-
• 5-Ethylidene-2-norbornene, (E)-
• 5-Ethylidenebicyclo[2.2.1]-2-heptene
• BRN 2039935
• (E)-5-ethylidene-2-norbornene
• 2-Norbornene, 5-ethylidene-, (E)-
• W-109171
• TRANS-5-ETHYLIDENEBICYCLO(2.2.1)HEPT-2-ENE
• F71171
• 5-Ethylidene-2-norbornene, cis
• AKOS016010301
• 5-ETHYLIDENE-2-NORBORNENE, TRANS-
• 28304-67-8
• NCGC00091668-01
• CS-0360780
• E0244
• Bicyclo(2.2.1)hept-2-ene, 5-ethylidene-
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-
• AS-80467
• EINECS 240-347-7

• MDL： MFCD24390166
• Inchi： 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7,9H,5-6H2,1H3/b8-2+
• InChI Key： OJOWICOBYCXEKR-KRXBUXKQSA-N
• SMILES： C12C=CC(/C(=C/C)/C1)C2

Computed Properties

• Exact Mass: 120.09400
• Monoisotopic Mass: 120.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3:  2.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.893 g/mL at 25 °C(lit.)
• Melting Point: -80.15°C
• Boiling Point: 146 °C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.49(lit.)
• Solubility: Chloroform (Slightly), Hexanes (Slightly)
• Water Partition Coefficient: Soluble in water (0.01% at 20C).
• PSA: 0.00000
• LogP: 2.52870
• Solubility: Not determined
• Vapor Pressure: 4.6 mmHg ( 20 °C)

5-Ethylidene-2-norbornene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H304-H315-H332-H373-H411
• Warning Statement： P273-P301+P310-P331
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 10-20-38-43-48/20-51/53-65
• Safety Instruction： S16-S26-S36/37/39
• RTECS：RB9450000
• Hazardous Material Identification：
• Explosive Limit：~6.4%
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials